Cas no 946211-98-9 (3-cyclohexyl-1-(4-{4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}piperazin-1-yl)propan-1-one)

• Product Name: 3-cyclohexyl-1-(4-{4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}piperazin-1-yl)propan-1-one
• CAS No: 946211-98-9
• MF: C₂₅H₃₅N₅O₂
• MW: 437.577705621719
• CID: 6397220
• PubChem ID: 41783877
• Update Time: 2023-12-26

3-cyclohexyl-1-(4-{4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}piperazin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclohexyl-1-(4-{4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}piperazin-1-yl)propan-1-one
• 946211-98-9
• 3-cyclohexyl-1-[4-[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]piperazin-1-yl]propan-1-one
• F2075-0299
• 3-cyclohexyl-1-(4-(4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)piperazin-1-yl)propan-1-one
• AKOS005010367
• 3-cyclohexyl-1-(4-{4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}piperazin-1-yl)propan-1-one
• CCG-312723

• Inchi： 1S/C25H35N5O2/c1-19-18-23(27-21-9-11-22(32-2)12-10-21)28-25(26-19)30-16-14-29(15-17-30)24(31)13-8-20-6-4-3-5-7-20/h9-12,18,20H,3-8,13-17H2,1-2H3,(H,26,27,28)
• InChI Key： ISQUIYSNUQDTLW-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC(C)=CC(NC3=CC=C(OC)C=C3)=N2)CC1)(=O)CCC1CCCCC1

Computed Properties

• Exact Mass: 437.27907538g/mol
• Monoisotopic Mass: 437.27907538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines